![molecular formula C9H13NO2S B1280233 3-Phenylpropane-1-sulfonamide CAS No. 90220-25-0](/img/structure/B1280233.png)
3-Phenylpropane-1-sulfonamide
Overview
Description
3-Phenylpropane-1-sulfonamide (3-PP1-S) is an organic sulfur-containing compound, which is widely used in various scientific research applications. It is a white crystalline solid that is soluble in water and has a molecular weight of 202.3 g/mol. 3-PP1-S is used in a variety of fields, such as organic synthesis, medicinal chemistry, and biochemistry. It is also known as this compound, 3-PP1-S, or N-phenylpropane-1-sulfonamide.
Scientific Research Applications
Tautomeric Behavior and Molecular Conformation Studies
- Study Context : Sulfonamide derivatives, such as 3-Phenylpropane-1-sulfonamide, are pivotal in bioorganics and medicinal chemistry. Understanding their molecular conformation or tautomeric forms is crucial, as these characteristics are directly linked to their pharmaceutical and biological activities.
- Research Findings : In a study by Erturk et al. (2016), spectroscopic methods, including infrared and nuclear magnetic resonance, were used to identify tautomeric forms of a related sulfonamide derivative. The research indicated distinct conformations in different states, highlighting the importance of structural understanding in pharmaceutical applications (Erturk et al., 2016).
Development of Broad Specificity Antibodies for Sulfonamide Antibiotics
- Study Context : The creation of antibodies that can detect a range of sulfonamide antibiotics is significant for medical diagnostics and food safety.
- Research Findings : Adrián et al. (2009) developed a highly sensitive enzyme-linked immunosorbent assay (ELISA) using antibodies raised against specific sulfonamide derivatives. This advancement is essential for detecting sulfonamide antibiotics in various matrices, including milk (Adrián et al., 2009).
Synthesis and Structural Analysis for Drug Design
- Study Context : The synthesis of sulfonamide derivatives and their structural analysis is a key area in drug design, especially for targeting specific diseases or conditions.
- Research Findings : Králová et al. (2019) synthesized N-(3-phenylprop-2-yn-1-yl)-sulfonamides derived from serine and threonine, which underwent unexpected rearrangements yielding pyrrolidin-3-ones. This highlights the potential for discovering novel compounds with specific therapeutic properties (Králová et al., 2019).
Enzyme Inhibition and Antioxidant Studies
- Study Context : Sulfonamides have shown potential in enzyme inhibition and antioxidant activities, which are critical in the development of new therapeutics.
- Research Findings : Danish et al. (2021) synthesized phenylalanine-based sulfonamides and evaluated their enzyme inhibition and antioxidant properties. One compound exhibited significant activity against various enzymes, highlighting the therapeutic potential of such derivatives (Danish et al., 2021).
Safety and Hazards
Future Directions
Sulfonamides, including 3-Phenylpropane-1-sulfonamide, exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-t dihydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma . This suggests potential future directions for research and development of sulfonamides.
Mechanism of Action
Target of Action
The primary targets of 3-Phenylpropane-1-sulfonamide are bacterial enzymes, specifically dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, a vital component for bacterial growth and replication .
Mode of Action
This compound acts as a competitive inhibitor of dihydropteroate synthetase . It mimics the natural substrate of the enzyme, para-aminobenzoic acid (PABA), and binds to the active site of the enzyme. This prevents PABA from binding, thereby inhibiting the enzyme’s function . The inhibition of dihydropteroate synthetase disrupts the synthesis of folic acid, which is essential for bacterial growth and replication .
Biochemical Pathways
The action of this compound affects the biochemical pathway of folic acid synthesis in bacteria . By inhibiting dihydropteroate synthetase, it prevents the conversion of PABA to dihydropteroate, a key step in the synthesis of folic acid . This disruption in the pathway leads to a deficiency of folic acid in the bacteria, which in turn affects several downstream processes, including DNA synthesis, ultimately inhibiting bacterial growth .
Pharmacokinetics
The pharmacokinetics of sulfonamides, such as this compound, involve absorption, distribution, metabolism, and excretion (ADME). Sulfonamides are usually well absorbed in the gastrointestinal tract when administered orally . They are distributed widely throughout the body, reaching therapeutic concentrations in many tissues and body fluids . Sulfonamides are metabolized in the liver through acetylation and hydroxylation . They are primarily excreted in the urine, both as unchanged drug and as metabolites .
Result of Action
The result of the action of this compound is the inhibition of bacterial growth and replication. By disrupting the synthesis of folic acid, an essential component for bacterial DNA synthesis, the compound effectively halts the proliferation of bacteria .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, which in turn can influence its absorption and distribution . Additionally, the presence of other substances, such as food or other drugs, can impact the absorption and metabolism of the compound . It’s also worth noting that bacterial resistance can develop over time due to genetic mutations, which can decrease the efficacy of the compound .
Biochemical Analysis
Biochemical Properties
3-Phenylpropane-1-sulfonamide plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. It has been observed to interact with enzymes involved in the sulfonamide metabolic pathway, such as dihydropteroate synthase . This interaction inhibits the enzyme’s activity, leading to a decrease in folic acid synthesis, which is crucial for bacterial growth and replication. Additionally, this compound can bind to carbonic anhydrase, inhibiting its function and affecting various physiological processes .
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell function by interfering with cell signaling pathways and gene expression. For instance, the inhibition of dihydropteroate synthase by this compound leads to a reduction in folic acid levels, which in turn affects DNA synthesis and cell division . This compound also impacts cellular metabolism by altering the activity of carbonic anhydrase, which plays a role in maintaining pH balance and ion transport within cells .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with target enzymes. The sulfonamide group of the compound binds to the active site of dihydropteroate synthase, preventing the enzyme from catalyzing the formation of dihydropteroate, a precursor of folic acid . This inhibition disrupts the folic acid synthesis pathway, leading to bacteriostatic effects. Additionally, the binding of this compound to carbonic anhydrase inhibits its activity, affecting various physiological processes such as respiration and ion transport .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under normal storage conditions, but its activity may degrade over extended periods . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in inhibiting bacterial growth and replication . The degradation of the compound over time may reduce its efficacy in prolonged experiments .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits bacterial growth without causing significant adverse effects . At higher doses, this compound can exhibit toxic effects, including gastrointestinal disturbances and potential allergic reactions . It is crucial to determine the optimal dosage to balance efficacy and safety in therapeutic applications .
Metabolic Pathways
This compound is involved in metabolic pathways related to sulfonamide metabolism. It interacts with enzymes such as dihydropteroate synthase and carbonic anhydrase, affecting the synthesis of folic acid and the regulation of pH balance . These interactions can alter metabolic flux and metabolite levels, leading to changes in cellular function and overall metabolism .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . The compound can accumulate in certain cellular compartments, affecting its localization and activity . The distribution of this compound within tissues is influenced by its interactions with transport proteins, which facilitate its movement across cell membranes .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound is directed to specific compartments within the cell, such as the cytoplasm and endoplasmic reticulum, where it interacts with target enzymes . Post-translational modifications and targeting signals play a role in directing this compound to these compartments, ensuring its effective function in biochemical reactions .
properties
IUPAC Name |
3-phenylpropane-1-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2S/c10-13(11,12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCAXOOCHYNKTRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCS(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80503089 | |
Record name | 3-Phenylpropane-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80503089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90220-25-0 | |
Record name | 3-Phenylpropane-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80503089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-phenylpropane-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.